N-benzyl-6-ethyl-3-((4-methoxyphenyl)sulfonyl)quinolin-4-amine

• IUPAC Name: N-benzyl-6-ethyl-3-(4-methoxyphenyl)sulfonylquinolin-4-amine
• InChI: InChI=1S/C25H24N2O3S/c1-3-18-9-14-23-22(15-18)25(27-16-19-7-5-4-6-8-19)24(17-26-23)31(28,29)21-12-10-20(30-2)11-13-21/h4-15,17H,3,16H2,1-2H3,(H,26,27)
• InChI Key: MGHJPBLBZNTYEZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C(=CN=C2C=C1)S(=O)(=O)C3=CC=C(C=C3)OC)NCC4=CC=CC=C4
• Molecular Formula: C25H24N2O3S
• Molecular Weight: 432.5 g/mol

Description

N-benzyl-6-ethyl-3-((4-methoxyphenyl)sulfonyl)quinolin-4-amine is a chemical compound that belongs to the class of quinoline derivatives. It has gained significant attention in recent years due to its potential applications in scientific research.

Scientific Research Applications

Antibacterial Activity

Research has demonstrated the potential of quinoxaline derivatives in antibacterial applications. A study by Alavi et al. (2017) showed that novel quinoxaline sulfonamides exhibit antibacterial activities against Staphylococcus spp. and Escherichia coli bacteria. This highlights the role of quinoxaline derivatives in combating bacterial infections (Alavi, Mosslemin, Mohebat, & Massah, 2017).

Diuretic Activity

Husain et al. (2016) investigated new benzothiazole sulfonamides containing quinoxaline ring system and found one compound with significant in vivo diuretic activity. This suggests potential use in conditions requiring diuresis (Husain, Madhesia, Rashid, Ahmad, & Khan, 2016).

Antimicrobial Agents

Mohsen et al. (2014) synthesized new quinoxaline derivatives with amide moiety and evaluated their antimicrobial activity, finding significant effects against certain strains of Candida. This research points to the usefulness of these compounds in antimicrobial therapies (Mohsen, Yurttaş, Acar, Özkay, Kaplacikli, Karaca Gençer, & Cantürk, 2014).

Enzymatic Enhancement

Abass (2007) explored the synthesis of angular tetracyclic compounds with potential as enzymatic enhancers. This research provides insight into the therapeutic potential of quinoxaline derivatives in enzymatic processes (Abass, 2007).

Anticancer Agents

Sirisoma et al. (2010) discovered N-methyl-4-(4-methoxyanilino)quinazolines as potent apoptosis inducers and studied the structure-activity relationship of the quinazoline ring, suggesting the potential of such compounds in cancer treatment (Sirisoma, Pervin, Zhang, Jiang, Willardsen, Anderson, Mather, Pleiman, Kasibhatla, Tseng, Drewe, & Cai, 2010).

PI3K Inhibitors

Shao et al. (2014) synthesized compounds acting as PI3K inhibitors and anticancer agents, indicating the role of quinoxaline derivatives in cancer therapy (Shao, Wang, Chen, Wang, Li, Li, Li, Yang, Mei, & Zhang, 2014).